molecular formula C11H8N2O B1329768 5H-Indeno(1,2-c)pyridazin-3-one, 2,3-dihydro- CAS No. 69581-16-4

5H-Indeno(1,2-c)pyridazin-3-one, 2,3-dihydro-

Cat. No. B1329768
CAS RN: 69581-16-4
M. Wt: 184.19 g/mol
InChI Key: HKIUVNSTQVQDJT-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 5H-Indeno(1,2-c)pyridazin-3-one involves the use of 1H-Indene-1,3 (2H)-dione, 2- (2-oxo-2-phenylethyl) as raw materials . The synthesis and enzyme inhibitor properties of reversible type B monoamine oxidase inhibitors are described. These compounds belong to the 5H-indeno [1,2-c]pyridazine family and possess a hydrophobic benzyloxy or 4,4,4-trifluorobutoxy side chain .


Molecular Structure Analysis

The molecular structure of 5H-Indeno(1,2-c)pyridazin-3-one is represented by the InChI code: 1S/C11H5ClN2O/c12-9-5-8-10 (14-13-9)6-3-1-2-4-7 (6)11 (8)15/h1-5H . The molecular weight is 216.63 .


Physical And Chemical Properties Analysis

5H-Indeno(1,2-c)pyridazin-3-one is a solid at room temperature . It has a melting point of 169-170°C . The compound has a molecular weight of 216.63 .

Safety And Hazards

The safety information for 5H-Indeno(1,2-c)pyridazin-3-one indicates that it has the GHS07 pictogram, with the signal word "Warning" . The hazard statements include H302, H312, and H332 . Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501 .

properties

IUPAC Name

2,5-dihydroindeno[1,2-c]pyridazin-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H8N2O/c14-10-6-8-5-7-3-1-2-4-9(7)11(8)13-12-10/h1-4,6H,5H2,(H,12,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HKIUVNSTQVQDJT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2=CC=CC=C2C3=NNC(=O)C=C31
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H8N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50219847
Record name 5H-Indeno(1,2-c)pyridazin-3-one, 2,3-dihydro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50219847
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

184.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5H-Indeno(1,2-c)pyridazin-3-one, 2,3-dihydro-

CAS RN

69581-16-4
Record name 5H-Indeno(1,2-c)pyridazin-3-one, 2,3-dihydro-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069581164
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3H-Indeno[1, 2,5-dihydro-
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=329951
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 5H-Indeno(1,2-c)pyridazin-3-one, 2,3-dihydro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50219847
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

By a method similar to that described in Preparation 3, 1-indanone was treated with glyoxylic acid monohydrate and hydrazine hydrate to give [5H]-indeno[1,2-c]pyridazin-3[2H]-one, m.p. 295° (from glacial acetic acid); ν(Nujol mull), 3300-2000, 1660, 1618, 1565 and 738 cm-1 ; δ-(DMSO-d6) 3.95 (2H,s,5-H2), 6.92 (1H,m,4-H), 7.46 (3H,m,6,7,8-H), 7.73 (1H,m,9-H).
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